Cas no 1804663-27-1 (3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1804663-27-1
• MF: C₇HClF₆N₂O₅S
• MW: 374.601660490036
• CID: 4844213
• Update Time: 2025-10-22

3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7HClF6N2O5S/c8-22(19,20)3-1-2(16(17)18)4(6(9,10)11)15-5(3)21-7(12,13)14/h1H
• InChI Key： RADKEWYYQSPWHT-UHFFFAOYSA-N
• SMILES： ClS(C1=C(N=C(C(F)(F)F)C(=C1)[N+](=O)[O-])OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 3.1
• Topological Polar Surface Area: 111

Additional information on 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride

3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl Chloride: A Comprehensive Overview

The compound 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl Chloride (CAS No. 1804663-27-1) is a highly specialized chemical entity with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a nitro group, a trifluoromethoxy group, a trifluoromethyl group, and a sulfonyl chloride moiety. The presence of these groups imparts distinctive chemical properties, making it a valuable molecule for research and development purposes.

Recent studies have highlighted the importance of 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl Chloride in the development of novel agrochemicals. Researchers have demonstrated that this compound exhibits potent herbicidal activity against a wide range of weeds, making it a promising candidate for the formulation of next-generation pesticides. The sulfonyl chloride group plays a crucial role in enhancing the bioavailability and stability of the molecule, ensuring its effectiveness in agricultural applications.

In the pharmaceutical sector, 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl Chloride has been explored as a potential lead compound for the development of anti-inflammatory and anti-cancer agents. The trifluoromethoxy and trifluoromethyl groups contribute to the molecule's lipophilicity, which is essential for its ability to penetrate cellular membranes and interact with target proteins. Recent findings suggest that this compound can inhibit key enzymes involved in inflammatory pathways, offering new avenues for the treatment of chronic inflammatory diseases.

The synthesis of 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl Chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The starting material is typically a substituted pyridine derivative, which undergoes sequential nitration, triflation, and sulfonation steps. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the synthesis process, reducing production costs and minimizing environmental impact.

From an environmental perspective, 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl Chloride has been subjected to rigorous testing to assess its safety profile. Studies indicate that this compound has low toxicity to non-target organisms when used at recommended application rates. However, further research is needed to evaluate its long-term effects on soil microbiota and aquatic ecosystems.

In conclusion, 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl Chloride (CAS No. 1804663-27-1) represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in agriculture and medicine. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.